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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221

Abstract: This document provides detailed application notes and experimental protocols for the
use of ammonium stearate as a waterproofing admixture in cementitious materials. It outlines
the chemical mechanism, effects on material properties, and standardized testing procedures.
Quantitative data from various studies are summarized for comparative analysis. The
information is intended for researchers, material scientists, and professionals in related fields.

Introduction

Cement-based materials such as concrete and mortar are inherently porous, making them
susceptible to water ingress and the deteriorating effects of aggressive ions, which can
significantly reduce their service life[1]. Chemical admixtures are often incorporated to enhance
their durability and performance. Ammonium stearate is utilized as a waterproofing agent in
cement and concrete applications[2]. It functions by creating a hydrophobic barrier within the
capillary pore network of the cement matrix, thereby impeding water transport.

Mechanism of Action

Ammonium stearate is not directly the waterproofing agent. Instead, it undergoes an in-situ
chemical reaction within the alkaline environment of fresh cement paste. Cement hydration
produces calcium hydroxide (Ca(OH)2). Ammonium stearate reacts with this calcium
hydroxide to form calcium stearate, a water-insoluble, hydrophobic compound, and ammonia
water[3][4][5].
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The resulting calcium stearate precipitates onto the surfaces of the capillary pores, forming a
water-repellent layer[1][6]. This hydrophobic lining inhibits the capillary suction of water without
sealing the pores entirely, allowing the concrete to maintain a degree of vapor permeability.

The key chemical reaction is as follows: 2C17H3sCOONH4 (Ammonium Stearate) + Ca(OH):
(Calcium Hydroxide) — (C17H3sCOQ)2Ca (Calcium Stearate) + 2NHs-H20 (Ammonia Water)[3]

[4]

Reactants
Ammonium Stearate Calcium Hydroxide
(2C17H35COONHa4) (from Cement Hydration)
D pa | 4+
I TOUUULCLS
Y Y
Calcium Stearate .
((C17H35C00):Ca) A”(“Z”;‘\logl“f"‘HWO"")ter
(Insoluble, Hydrophobic) e

Chemical reaction of ammonium stearate in cement.
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Figure 1: Chemical reaction of ammonium stearate in cement.

Application Notes

o Dosage: The optimal dosage of ammonium stearate depends on the specific mix design
and desired level of waterproofing. It is typically added as a small percentage of the cement
weight. Overdosing can lead to a significant reduction in mechanical strength.

o Effect on Fresh Concrete: The addition of stearates may have a slight air-entraining effect,
potentially influencing the workability and air content of the fresh mix.

e Effect on Hardened Concrete:
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o Water Repellency: The primary benefit is a significant reduction in water absorption and
permeability under non-hydrostatic conditions[1][6].

o Compressive Strength: A common trade-off is a reduction in compressive strength. This is
attributed to the hydrophobic nature of the admixture, which can interfere with the cement
hydration process and the bond between the cement paste and aggregates[1][6][7].

o Durability: By reducing water ingress, ammonium stearate can enhance durability against
freeze-thaw cycles and chloride ion penetration, thus offering better protection for steel
reinforcement[8][9].

Quantitative Data Summary

The effectiveness of stearate-based admixtures is quantified through various standardized
tests. The tables below summarize representative data.

Table 1: Effect of Stearate Admixtures on Water Absorption and Repellency
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Admixture Dosage (% by
Test Method Key Result Reference
Type wt. of cement)
Water
absorption
reduced from
NBR 9778 3.319%
(Saturation/Dr (control) to [7]
ying) 0.316% (with
admixture) in
the fourth
cycle.

Crystalline Manufacturer
Admixture Recommended

Capillary
Aluminum Capillary Water coefficient of
0.5% _ [1]
Stearate Absorption 0.0003 kg/(m

2.min®.5).

Capillary
) Capillary Water coefficient of
Barium Stearate 0.5% i [1]
Absorption 0.0003 kg/(m

2.min°.3).

| Calcium Stearate & Pozzolan | 1% - 3% | Water Absorption | Significantly reduced water
absorption compared to the control. |[6] |

Table 2: Effect of Stearate Admixtures on Compressive Strength
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Compressive

Admixture Dosage (% by Curing Age

Strength (vs. Reference
Type wt. of cement) (days)

Control)
Crystalline Manufacturer o 7.89% 7]
Admixture Recommended reduction.

Lower

compressive
Aluminum - strength than

0.5% Not Specified ) [1]

Stearate Ordinary

Portland Cement
(OPC) control.

| Calcium Stearate & Pozzolan | 1% - 3% | Not Specified | Strength decreased as calcium
stearate content increased. |[6] |

Table 3: Effect of Waterproofing Admixtures on Water Permeability

Admixture Dosage (% by

Test Method Key Result Reference
Type wt. of cement)
ACCI Water 93% reduction
Xypex Admix Permeability in water
1.2% - [10]
NF Test (10 bar permeability
pressure) coefficient.
BS EN 12390-8 Penetration
Generic 500kPa depths typicall
) Not Specified ( P ypieaty [11]
Admixtures pressure for range from 10-

72hrs) 40mm.

| Xypex Admix | Not Specified | U.S. Army Corps CRD C48 (150 psi pressure) | No permeated
water after 24 hours, unlike the control sample. |[10] |

Experimental Protocols
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A comprehensive evaluation of a waterproofing admixture involves preparing and testing
specimens against a control mix without the admixture.
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General experimental workflow for evaluation.
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Figure 2: General experimental workflow for evaluation.

Protocol: Specimen Preparation
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o Materials: Ordinary Portland Cement (OPC), fine aggregate, coarse aggregate, water, and
ammonium stearate admixture.

» Mix Design: Prepare two mix designs: a control mix (without admixture) and a test mix (with
a specified dosage of ammonium stearate). Ensure all other proportions (water/cement
ratio, aggregate content) are identical.

e Mixing: Mix the dry components (cement, aggregates) thoroughly. Add the ammonium
stearate to the mixing water and stir to ensure dispersion. Add the water (with or without
admixture) to the dry components and mix until a homogeneous paste is achieved.

o Casting: Cast the fresh concrete/mortar into molds of the required geometry for each test
(e.g., 150 mm cubes for compressive strength and permeability[12]). Compact the concrete
to remove entrapped air[12].

e Curing: Demold the specimens after 24 hours and place them in a curing tank filled with
water at a controlled temperature (e.g., 20 + 2 °C) for the specified duration (typically 28
days), as per standards like EN 12390-2[12].

Protocol: Water Absorption Test (Sorptivity - based on
ASTM C1585)

¢ Objective: To determine the rate of absorption of water by the concrete.
o Apparatus: Watertight container, support devices, timing device, and a balance.

e Procedure: a. After curing, dry the specimens to a constant mass in an oven. b. Record the
initial dry mass of the specimen. c. Place the specimen in the container on support devices,
ensuring only the bottom face is exposed to water. d. Add water to the container to a level of
1-3 mm above the top of the support devices. e. Start the timer immediately. f. At predefined
intervals (e.g., 1, 5, 10, 20, 30, 60 minutes, and then hourly), remove the specimen, blot the
surface to remove excess water, and record its mass. g. The increase in mass per unit area
over the square root of time gives the sorptivity coefficient.

Protocol: Water Permeability Test (Depth of Penetration -
based on EN 12390-8)
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Objective: To determine the depth of water penetration into hardened concrete under

pressure.

Apparatus: Water permeability apparatus capable of applying a controlled water pressure to
one face of the specimen.

Procedure: a. Place the 28-day cured specimen into the testing apparatus and seal it. b.
Apply a constant water pressure (e.g., 500 kPa) to the surface of the specimen for a fixed
duration (e.g., 72 hours)[11]. c. After the test period, release the pressure and remove the
specimen. d. Split the specimen in half and immediately mark the outline of the wet front. e.
Measure the maximum depth of water penetration. A lower penetration depth indicates better

waterproofing performance.

Protocol: Compressive Strength Test (based on EN
12390-3)

Objective: To determine the effect of the admixture on the compressive strength of the

concrete.
Apparatus: Compression testing machine.

Procedure: a. After the 28-day curing period, remove the cubic specimens from the water
and wipe them dry. b. Place the specimen in the center of the compression machine. c. Apply
a constant rate of loading until the specimen fails. d. Record the maximum load at failure. e.
Calculate the compressive strength by dividing the maximum load by the cross-sectional
area of the specimen. Compare the average strength of the test specimens to the control

specimens[12].

Logical Relationships

The addition of ammonium stearate initiates a series of cause-and-effect relationships within

the cementitious matrix, leading to enhanced waterproofing but potentially compromising

mechanical strength.
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Figure 3: Cause-and-effect relationships of the admixture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.bohrium.com/paper-details/effects-of-aluminum-and-barium-stearates-on-hydrophobic-material-production/1063171923791314994-3946
https://www.bohrium.com/paper-details/effects-of-aluminum-and-barium-stearates-on-hydrophobic-material-production/1063171923791314994-3946
https://wap.guidechem.com/question/what-are-the-applications-of-a-id140996.html
https://www.scribd.com/document/493711187/CN102875356A-Calcium-stearate-production-method-Google-Patents
https://patents.google.com/patent/CN102875356A/en
https://patents.google.com/patent/CN102875356A/en
https://www.chemicalbook.com/article/the-preparation-of-calcium-stearate.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9416417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9416417/
https://www.isec-society.org/ISEC_PRESS/ISEC_09/pdf/M-16.pdf
https://hycrete.com/waterproof-concrete-admixtures-that-meet-astm-c1582-standards/
https://www.researchgate.net/publication/382383497_Effect_of_Calcium_Stearate_Hydrophobic_Agent_on_the_Performance_of_Mortar_and_Reinforcement_Corrosion_in_Mortar_with_Cracks
https://www.xypex.com/technical-resources/concrete-waterproofing-testing/
https://www.newtonwaterproofing.co.uk/specification/technical-articles/waterproofing-of-concrete-admixtures/
https://www.newtonwaterproofing.co.uk/specification/technical-articles/waterproofing-of-concrete-admixtures/
https://www.eota.eu/download?file=/2017/17-26-0026/for%20ojeu/ead%20260026-00-0301_ojeu2021.pdf
https://www.benchchem.com/product/b087221#application-of-ammonium-stearate-in-waterproofing-cementitious-materials
https://www.benchchem.com/product/b087221#application-of-ammonium-stearate-in-waterproofing-cementitious-materials
https://www.benchchem.com/product/b087221#application-of-ammonium-stearate-in-waterproofing-cementitious-materials
https://www.benchchem.com/product/b087221#application-of-ammonium-stearate-in-waterproofing-cementitious-materials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

